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Introduction

In the quest for safer and more effective polymer additives, dicyclohexyl azelate emerges as
a promising non-phthalate plasticizer. The growing concerns over the potential health risks
associated with traditional phthalate plasticizers, such as di(2-ethylhexyl) phthalate (DEHP),
have driven the demand for viable alternatives, particularly in sensitive applications like medical
devices, food packaging, and consumer goods.[1][2][3] Dicyclohexyl azelate, an ester of
azelaic acid and cyclohexanol, offers a compelling combination of plasticizing efficiency, low
toxicity, and good performance characteristics. Azelaic acid, a naturally occurring dicarboxylic
acid, provides a bio-based foundation for this class of plasticizers.[4]

These application notes provide a comprehensive overview of dicyclohexyl azelate, including
its performance characteristics in comparison to other plasticizers. Detailed experimental
protocols are presented to guide researchers in the evaluation of its mechanical, thermal, and
migration properties. This document is intended to serve as a valuable resource for scientists
and professionals in drug development and polymer science who are exploring safer, high-
performance plasticizer alternatives.

Performance Data
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While specific quantitative data for dicyclohexyl azelate is not extensively available in public
literature, the performance of a closely related azelate ester, di(2-ethylhexyl) azelate (D2EHAZ),
in polyvinyl chloride (PVC) provides a strong indication of the expected performance. The
following tables summarize the comparative performance of D2EHAz against a conventional
phthalate plasticizer, DEHP, and other dicarboxylate esters.

Table 1: Comparative Mechanical Properties of PVC Films with Different Plasticizers

. Tensile Strength Elongation at Modulus at 100%
Plasticizer .
(MPa) Break (%) Elongation (MPa)
DEHP (Phthalate) 15.2 350 8.5
D2EHAz (Azelate) 16.5 380 9.2
D2EHSu (Suberate) 17.1 360 9.8
D2EHSe (Sebacate) 16.2 390 8.9

Data adapted from a comparative study of dicarboxylate ester plasticizers. The values
represent typical performance and may vary based on formulation and processing conditions.

Table 2: Comparative Thermal Properties of PVC Films with Different Plasticizers

o Glass Transition Decomposition
Plasticizer
Temperature (Tg) (°C) Temperature (Td) (°C)
DEHP (Phthalate) 75.1 275.4
D2EHAz (Azelate) 71.9 290.8
D2EHSu (Suberate) 65.4 287.1
D2EHSe (Sebacate) 70.5 281.7

Data adapted from a comparative study of dicarboxylate ester plasticizers. Td represents the
temperature at maximum degradation rate.[2]

Experimental Protocols
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To facilitate the evaluation of dicyclohexyl azelate as a plasticizer, the following detailed
protocols for key experiments are provided.

Protocol 1: Preparation of Plasticized PVC Films by
Solvent Casting

This protocol describes a common laboratory method for preparing thin polymer films with a
consistent thickness for subsequent testing.

Materials and Equipment:

Polyvinyl chloride (PVC) resin

» Dicyclohexyl azelate (or other plasticizer for comparison)
o Tetrahydrofuran (THF) or other suitable solvent

o Glass petri dishes or flat glass plates

o Magnetic stirrer and stir bar

e Drying oven

e Film thickness gauge

Procedure:

e Solution Preparation:

o In a fume hood, dissolve a known amount of PVC resin in THF to create a solution of a
specific concentration (e.g., 5-10% wi/v). Stir the solution with a magnetic stirrer until the
PVC is completely dissolved.

o Calculate the required amount of dicyclohexyl azelate to achieve the desired plasticizer
concentration (e.g., 30, 40, 50 parts per hundred resin - phr).

o Add the plasticizer to the PVC solution and continue stirring until a homogenous mixture is
obtained.
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Film Casting:
o Carefully pour the solution into a clean, level glass petri dish or onto a glass plate.

o Cover the dish or plate with a perforated lid or place it in a controlled environment to allow
for slow solvent evaporation. This helps to prevent the formation of bubbles and ensures a
uniform film.

Drying:
o Allow the solvent to evaporate at room temperature for 24 hours.

o Transfer the cast film to a vacuum oven and dry at a slightly elevated temperature (e.qg.,
40-50°C) until a constant weight is achieved. This ensures the complete removal of any
residual solvent.

Film Characterization:
o Carefully peel the dried film from the glass substrate.

o Measure the thickness of the film at multiple points using a film thickness gauge to ensure
uniformity.

Protocol 2: Evaluation of Mechanical Properties (Tensile
Testing)

This protocol is based on the principles of ASTM D882 for determining the tensile properties of

thin plastic sheeting.

Materials and Equipment:

Universal Testing Machine (UTM) with a suitable load cell
Grips for thin films
Specimen cutter or die to prepare rectangular or dumbbell-shaped specimens

Calipers or micrometer for measuring specimen dimensions
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Procedure:

Specimen Preparation:

o Cut the prepared PVC films into rectangular strips of specific dimensions (e.g., 10 mm
width, 100 mm length). Ensure the edges are clean and free of nicks or defects.

Test Setup:
o Set the gauge length on the UTM (the initial distance between the grips).

o Secure the specimen in the grips, ensuring it is aligned vertically and not slipping.

Testing:
o Apply a tensile load at a constant rate of crosshead movement until the specimen fails.

o Record the load and elongation data throughout the test.

Data Analysis:

o From the stress-strain curve, determine the following properties:
» Tensile Strength: The maximum stress the material can withstand before breaking.
» Elongation at Break: The percentage increase in length at the point of fracture.

= Modulus of Elasticity (Young's Modulus): A measure of the material's stiffness,
calculated from the initial linear portion of the stress-strain curve.

Protocol 3: Evaluation of Thermal Properties

A. Differential Scanning Calorimetry (DSC) for Glass Transition Temperature (TQ)
Materials and Equipment:
 Differential Scanning Calorimeter (DSC)

e Aluminum DSC pans and lids
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o Crimper for sealing pans

o Small sample of the plasticized PVC film (5-10 mg)

Procedure:

e Sample Preparation:

o Cut a small piece of the PVC film and place it in an aluminum DSC pan.

o Seal the pan using a crimper.

e DSC Analysis:

o Place the sample pan and an empty reference pan in the DSC cell.

o Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

o The glass transition will be observed as a step-like change in the heat flow curve.

o Data Analysis:

o Determine the glass transition temperature (Tg) from the midpoint of the step transition in
the DSC thermogram. A lower Tg indicates a more effective plasticizer.[5]

B. Thermogravimetric Analysis (TGA) for Thermal Stability

Materials and Equipment:

e Thermogravimetric Analyzer (TGA)

o TGA sample pans

o Small sample of the plasticized PVC film (5-10 mg)

Procedure:

e Sample Preparation:
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o Place a small, accurately weighed sample of the PVC film into a TGA pan.

e TGA Analysis:

o Heat the sample at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.qg.,
nitrogen or air).

o The TGA will record the weight of the sample as a function of temperature.
e Data Analysis:

o Determine the onset temperature of decomposition (Td), which is the temperature at which
significant weight loss begins. A higher Td indicates greater thermal stability.

Protocol 4: Plasticizer Migration (Leaching) Test

This protocol provides a general method for assessing the migration of plasticizer from a
polymer into a liquid medium.

Materials and Equipment:

Plasticized PVC film of known dimensions and weight

» Extraction solvent (e.g., n-hexane, ethanol, or a food simulant)
e Glass vials with screw caps

e Analytical balance

e Incubator or water bath

o Gas chromatograph-mass spectrometer (GC-MS) or high-performance liquid chromatograph
(HPLC) for quantitative analysis

Procedure:
e Sample Preparation:

o Cut a precise size of the PVC film (e.g., 2 cm x 2 cm) and accurately weigh it.
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Extraction:

o Place the PVC sample in a glass vial and add a known volume of the extraction solvent.

o Seal the vial and place it in an incubator or water bath at a specific temperature (e.g.,
40°C) for a defined period (e.g., 24, 48, 72 hours).

Analysis of Leached Plasticizer:
o After the incubation period, remove the PVC film from the solvent.

o Analyze the concentration of the leached plasticizer in the solvent using a suitable
analytical technique like GC-MS or HPLC.

Gravimetric Analysis (Optional):

o Dry the PVC film to a constant weight and reweigh it. The weight loss can provide an
estimate of the total migrated material.

Data Calculation:

o Calculate the amount of migrated plasticizer per unit area of the film (e.g., in pg/cm2).

Visualizations
Experimental Workflow for Plasticizer Evaluation
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Workflow for evaluating a new plasticizer.

Comparative Toxicity Pathway: Phthalates vs. Non-
Phthalate Alternatives
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Contrasting toxicological pathways.

Conclusion

Dicyclohexyl azelate represents a significant advancement in the development of safe and
effective plasticizers. Its non-phthalate, partially bio-based composition addresses the growing
regulatory and consumer demand for materials with improved environmental and health
profiles. The data from related azelate esters suggest that dicyclohexyl azelate is likely to
exhibit excellent plasticizing efficiency, good thermal stability, and low migration potential.

The experimental protocols provided herein offer a standardized framework for the
comprehensive evaluation of dicyclohexyl azelate and other novel plasticizers. By following
these methodologies, researchers can generate reliable data to support the qualification of
these materials for use in a wide range of applications, from medical devices to consumer
products. Further research into the specific performance characteristics and toxicological profile
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of dicyclohexyl azelate will be invaluable in solidifying its position as a leading non-phthalate
plasticizer alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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